BENGHE Foundational & Exploratory

Check Availability & Pricing

Formic Acid-d2: A Comprehensive Technical
Guide to Safe Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formic acid-d2

Cat. No.: B032687

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling
precautions for formic acid-d2 (DCOOD), a deuterated form of formic acid. Understanding and
implementing these safety protocols is paramount for ensuring the well-being of laboratory
personnel and the integrity of research. This document summarizes key quantitative data,
outlines emergency procedures, and provides a logical workflow for safe handling.

Hazard Identification and Classification

Formic acid-d2 is classified as a hazardous chemical, presenting multiple risks. It is a
flammable liquid and vapor, harmful if swallowed, and toxic if inhaled. Furthermore, it causes
severe skin burns and eye damage and is corrosive to the respiratory tract. It is also identified
as a lachrymator, a substance that induces tearing.

GHS Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H331: Toxic if inhaled.
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e H402: Harmful to aquatic life.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for formic acid-d2,
compiled from various safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source(s)
Molecular Formula DCOOD

Molecular Weight 48.04 g/mol

CAS Number 920-42-3

Appearance Colorless liquid

Odor Pungent

Boiling Point 100.8 °C

Melting Point 8.2-8.4 °C

Flash Point 51 °C (123.8 °F) - closed cup

Density 1.22 g/cm3 at 20 °C

43 hPa at 20 °C; 55 hPa at 25

Vapor Pressure o

Water Solubility Miscible in any proportion

Table 2: Hazard and Safety Information
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Parameter Classification/Value Source(s)
Acute Oral Toxicity Category 4

Acute Inhalation Toxicity Category 3

Skin Corrosion/Irritation Category 1A/ 1B

Serious Eye Damage/Irritation Category 1

Flammable Liquids Category 3

) Health: 3, Flammaubility: 2,
NFPA Ratings »
Instability: 1

Experimental Protocols and Handling Precautions

Strict adherence to safety protocols is mandatory when working with formic acid-d2. The
following sections detail the necessary precautions for handling, storage, and emergency
situations.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling formic acid-d2.

Eye Protection: Tightly fitting safety goggles and a face shield are required.

» Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.
Inspect gloves for integrity before each use.

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Safe Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Keep
away from open flames, hot surfaces, and sources of ignition. Use only non-sparking tools
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and take precautionary measures against static discharges. Do not eat, drink, or smoke in
work areas.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a
corrosives area. Keep away from incompatible materials such as strong oxidizing agents,
strong bases, and metals.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is
) difficult, give oxygen. If

Inhalation i .
breathing has stopped, provide
artificial respiration.
Immediately call a poison

center or doctor.

Immediately take off all
contaminated clothing. Rinse
i skin with plenty of water or
Skin Contact )
shower for at least 15 minutes.
Seek immediate medical

attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o
easy to do. Continue rinsing.
Immediately call a poison

center or doctor.

Rinse mouth with water. Do
) NOT induce vomiting. Call a
Ingestion o i
physician or poison control

center immediately.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).

» Specific Hazards: The vapor is flammable and may form explosive mixtures with air. Vapors
are heavier than air and may travel to a source of ignition and flash back. Containers may
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explode when heated. Hazardous combustion products include carbon monoxide and carbon
dioxide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment.

Contain the spill with inert absorbent material and collect it for disposal in a suitable, closed
container.

Do not let the product enter drains.

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of steps for the safe handling of formic
acid-d2.
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Formic Acid-d2 Safe Handling Workflow
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Caption: Logical workflow for the safe handling of formic acid-d2.

 To cite this document: BenchChem. [Formic Acid-d2: A Comprehensive Technical Guide to
Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b032687#formic-acid-d2-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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